Cas no 1021217-95-7 (3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• CAS No: 1021217-95-7
• MF: C₁₉H₂₂N₆O₄S
• MW: 430.480782032013
• CID: 5844086
• PubChem ID: 42175993
• Update Time: 2025-07-21

3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[2-[[6-(pyridin-3-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• 3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• F5258-0010
• 1021217-95-7
• 3,4-dimethoxy-N-(2-((6-(pyridin-3-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
• VU0639545-1
• AKOS024503634

• Inchi： 1S/C19H22N6O4S/c1-28-16-6-5-15(12-17(16)29-2)30(26,27)22-11-10-21-18-7-8-19(25-24-18)23-14-4-3-9-20-13-14/h3-9,12-13,22H,10-11H2,1-2H3,(H,21,24)(H,23,25)
• InChI Key： YPGFVZIBOXJMBH-UHFFFAOYSA-N
• SMILES： C1(S(NCCNC2=NN=C(NC3=CC=CN=C3)C=C2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 430.14232438g/mol
• Monoisotopic Mass: 430.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

Introduction to Compound with CAS No. 1021217-95-7 and Its Applications in Modern Medicinal Chemistry

Compounds in the realm of medicinal chemistry often exhibit remarkable potential for therapeutic applications, and one such compound is identified by the CAS No. 1021217-95-7. This compound, chemically known as 3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide, represents a sophisticated molecular architecture that has garnered significant attention in recent years due to its unique pharmacological properties.

The molecular framework of this compound incorporates multiple functional groups, including dimethoxy substituents, a benzene-1-sulfonamide moiety, and a highly intricate pyridazinyl and pyridinyl amino side chain. Such structural complexity often translates into a diverse spectrum of biological activities, making this compound a promising candidate for further investigation in drug discovery pipelines.

In the context of contemporary pharmaceutical research, the development of novel sulfonamide derivatives has been extensively explored due to their well-documented efficacy in modulating various biological pathways. The sulfonamide group, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes. The presence of multiple aromatic rings and amine functionalities in 3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide enhances its potential to engage with a wide array of therapeutic targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying new therapeutic agents. Computational modeling studies have suggested that the compound may exhibit inhibitory activity against several key enzymes implicated in inflammatory and infectious diseases.

The pyridazinyl and pyridinyl moieties are particularly noteworthy, as they are frequently found in biologically active molecules and have been shown to contribute to binding affinity and selectivity. The amine side chain, extending from the benzene ring, further increases the molecular surface area available for interaction with biological targets. This extended structure allows for precise tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug development.

Moreover, the dimethoxy substituents on the benzene ring may play a role in modulating electronic properties and enhancing binding interactions. These groups can influence both hydrophobicity and lipophilicity, parameters that are crucial for drug-like characteristics. The sulfonamide group itself is a well-known pharmacophore that has been successfully incorporated into numerous marketed drugs, further underscoring the potential therapeutic value of this compound.

Current research endeavors are focused on elucidating the mechanism of action of this compound through both in vitro and in vivo studies. Preliminary experiments have hinted at its potential role in modulating pathways associated with immune responses and cellular signaling. The ability to influence these pathways could make it a valuable asset in the treatment of conditions characterized by dysregulated immune function or aberrant cellular communication.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the synthetic route. These approaches not only improve efficiency but also enhance scalability, which is essential for transitioning from laboratory-scale production to industrial manufacturing.

In conclusion, the compound identified by CAS No. 1021217-95-7, specifically 3,4-dimethoxy-N-[2-({6-[(pyridin-3-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide, represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular architecture positions it as a promising candidate for further exploration in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.